Vine-like MoS2 anode materials self-assembled from 1-D nanofibers for high capacity sodium rechargeable batteries†
Nanoscale Pub Date: 2014-05-19 DOI: 10.1039/C4NR02044H
Abstract
A tailored conversion-reaction anode material of 1-D MoS2 nanofibers with a vine-like shape composed of MoS2 nanoflakes delivers exceptionally high Na capacity and exhibits excellent rate properties. The improved cycleability of the MoS2 nanofiber electrode is achieved by a uniform TiO2 coating, which effectively minimized the sulfur dissolution.
Recommended Literature
- [1] Mechanistic investigation of 1,3-dipolar cycloaddition between bifunctional 2-pyridylselenyl reagents and nitriles including reactions with cyanamides†
- [2] An electrochemical algal biosensor based on silica coated ZnO quantum dots for selective determination of acephate†
- [3] Self-limiting multiplexed assembly of lipid membranes on large-area graphene sensor arrays†
- [4] Highly selective red- and green-emitting two-photonfluorescent probes for cysteine detection and their bio-imaging in living cells†
- [5] Estimation of extractive and specific gravities of official tinctures
- [6] Rational design of a highly efficient Pt/graphene–Nafion® composite fuel cell electrode architecture†
- [7] Photoelectrochemically deposited Sb2Se3 thin films: deposition mechanism and characterization†
- [8] Breast tumor-on-chip: from the tumor microenvironment to medical applications
- [9] Wide-angle X-ray scattering and molecular dynamics simulations of supercooled protein hydration water†
- [10] Structure factor lineshape model gives approximate nanoscale size of polar aggregates in the ionic liquid N-methyl-N-propylpyrrolidinium bis(trifluoromethylsulfonyl)imide
